4-Cyclopropylcarbonylphenylacetonitrile

• Molecular Formula: C12H11NO
• Molecular Weight: 185.22 g/mol
• IUPAC Name: 2-[4-(cyclopropanecarbonyl)phenyl]acetonitrile
• InChI: InChI=1S/C12H11NO/c13-8-7-9-1-3-10(4-2-9)12(14)11-5-6-11/h1-4,11H,5-7H2
• InChI Key: ZYNFLGUZGVTJOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)C2=CC=C(C=C2)CC#N

Description

4-Cyclopropylcarbonylphenylacetonitrile (CAS: Not explicitly provided in evidence) is a specialized organic compound featuring a cyclopropylcarbonyl group attached to a phenyl ring, which is further linked to an acetonitrile moiety. Its molecular structure combines aromatic, carbonyl, and nitrile functionalities, making it a versatile intermediate in organic synthesis and pharmaceutical research.

Its cyclopropyl group may enhance metabolic stability and lipophilicity, traits desirable in bioactive molecules .

Comparison with Similar Compounds

This section evaluates 4-cyclopropylcarbonylphenylacetonitrile against structurally related cyclopropyl derivatives and nitrile-containing compounds, focusing on molecular features, reactivity, and applications.

Structural and Functional Group Analysis

Key analogs identified in the evidence include:

Compound Name	Key Functional Groups	Molecular Features	Applications/Use Cases	References
4-Cyclopropylcarbonylphenylacetonitrile	Cyclopropylcarbonyl, phenyl, nitrile	Aromatic ring with branched substituents	Pharmaceutical intermediates, agrochemicals
Cyclopropylacetonitrile	Cyclopropyl, nitrile	Simple aliphatic nitrile	Organic synthesis precursor
Cyclopropyl phenyl ketone	Cyclopropyl, phenyl, ketone	Aromatic ketone	Polymer chemistry, flavor/fragrance
4-Cyclopropyl-3-iodobenzoic acid	Cyclopropyl, iodo, carboxylic acid	Halogenated aromatic acid	Cross-coupling reactions, drug design
4-Cyclopropyl-6-methyl-N-phenylpyrimidin-2-amine	Cyclopropyl, pyrimidine, amine	Heterocyclic amine	Agrochemicals, medicinal chemistry

Key Observations:

Ketone vs. Nitrile : Cyclopropyl phenyl ketone lacks the nitrile group, making it more reactive toward nucleophilic additions (e.g., Grignard reactions) compared to the electrophilic nitrile in the target compound.

Halogen and Heterocycle Effects : 4-Cyclopropyl-3-iodobenzoic acid and the pyrimidin-2-amine derivative highlight how halogen or heterocyclic substituents diversify applications, such as Suzuki-Miyaura coupling (iodo) or target-specific bioactivity (pyrimidine) .

Reactivity and Stability

• However, conjugation with aromatic systems (as in the target compound) may stabilize the cyclopropyl group against such transformations .
• Nitrile Hydrolysis: The nitrile group in 4-cyclopropylcarbonylphenylacetonitrile can hydrolyze to carboxylic acids under acidic/basic conditions, a pathway less accessible in non-nitrile analogs like cyclopropyl phenyl ketone.